BENGHE Foundational & Exploratory

Check Availability & Pricing

The Olfactory Signature of Bornyl Isovalerate: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B12661731

For Immediate Release

This technical guide provides a comprehensive analysis of the sensory perception and odor
profile of bornyl isovalerate, a significant fragrance and flavor compound. The document is
intended for researchers, scientists, and professionals in the fields of drug development, flavor
and fragrance chemistry, and sensory science. It details the compound's organoleptic
properties, available quantitative data, and the experimental methodologies used for its
characterization.

Sensory Profile and Organoleptic Characteristics

Bornyl isovalerate, also known as bornyval, is recognized for its complex and multifaceted
odor profile. It is a colorless liquid with a characteristic warm, herbaceous, and slightly earthy-
green aroma.[1][2] The scent is further described with a range of nuances, reflecting its
versatile applications in fragrance and flavor formulations.

The primary odor type is classified as woody, with a medium strength and high substantivity,
lasting over 168 hours on a testing strip.[3] Key descriptors for its scent at 100% concentration
include:

» Woody and Earthy: Dry, woody, valerian root, pine, forest-like, and slightly earthy-green.[1][3]

o Camphoreous and Balsamic: Possessing camphoreous and balsamic undertones.[3]
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» Fruity and Minty: Some suppliers describe a subtle minty, berry note, suggesting its use for a
fruity, minty lift in fragrances.[3][4]

e Herbaceous: A distinctly warm and herbaceous character is consistently noted.[1][5]

In terms of flavor, bornyl isovalerate is described as minty and is frequently used in oral
hygiene products like mouthwash and toothpaste.[3] It is also a component of the essential oil
of Valeriana officinalis (valerian), contributing to the root's characteristic aroma.[6][7][8][9]

Quantitative Data Summary

The following table summarizes the available quantitative data for bornyl isovalerate,
including its physicochemical properties.

Property Value Reference
Molecular Formula C15H2602 [1]
Molecular Weight 238.37 g/mol [11[2]
Appearance Colorless liquid [1]

. _ 0.94300 to 0.95500 @ 25.00
Specific Gravity oc [3]

1.45800 to 1.46400 @ 20.00

Refractive Index oc [3]
Boiling Point 260.00 °C @ 760.00 mm Hg [2]
Vapor Pressure 0.120000 mmHg @ 25.00 °C [3]
Flash Point 230.00 °F. TCC (110.00 °C.) [3]
B Soluble in oils, insoluble in
Solubility [2]
water
Threshold of Concern 1800 (u g/person/day ) [41[5]

Sensory Perception and Signaling
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The perception of bornyl isovalerate's odor begins with the interaction of the volatile molecule
with olfactory receptors in the nasal cavity. While the specific receptors that bind to bornyl
isovalerate have not been fully elucidated, the general mechanism of olfactory signal
transduction is well-established. This process involves the activation of G-protein coupled
receptors, leading to a cascade of intracellular events that culminate in the transmission of a
neural signal to the brain for processing.

Olfactory Sensory Neuron

Click to download full resolution via product page

Generalized Olfactory Signal Transduction Pathway.

Experimental Protocols for Odor Analysis

The characterization of bornyl isovalerate's odor profile relies on a combination of
instrumental and sensory analysis techniques.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify the specific
volatile compounds responsible for the aroma of a sample.[10][11] In this method, the effluent
from a gas chromatograph is split, with one portion going to a chemical detector (like a mass
spectrometer) and the other to a sniffing port where a trained sensory panelist can detect and
describe the odor of the eluting compounds.

Methodology:
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Sample Preparation: A solution of bornyl isovalerate in a suitable solvent is prepared. For
complex mixtures like essential oils, headspace solid-phase microextraction (HS-SPME)
may be used to extract volatile compounds.[12]

GC Separation: The sample is injected into a gas chromatograph, where individual
compounds are separated based on their volatility and interaction with the stationary phase
of the column.

Effluent Splitting: The column effluent is split between a mass spectrometer (MS) for
chemical identification and a heated transfer line leading to a sniffing port.

Olfactometric Detection: A trained panelist sniffs the effluent from the sniffing port and
records the time, intensity, and description of any detected odors.

Data Analysis: The olfactometric data is aligned with the chromatogram from the MS detector
to correlate specific chemical compounds with their perceived odors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bornyl-isovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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